Cas no 1805336-89-3 (5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805336-89-3
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4857966
• Update Time: 2025-10-29

5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H9F2N3O2/c9-7(10)6-5(8(14)15)3(1-11)4(12)2-13-6/h2,7H,1,11-12H2,(H,14,15)
• InChI Key： PQFULBOHRNQKSC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(CN)C(=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -2.5
• Topological Polar Surface Area: 102

Additional information on 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid

Recent Advances in the Study of 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1805336-89-3)

The compound 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1805336-89-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores.

One of the key areas of interest is the role of this compound in the development of novel enzyme inhibitors. Researchers have identified its structural features as particularly suitable for targeting specific enzymes involved in inflammatory and metabolic pathways. The presence of both amino and carboxylic acid functional groups allows for versatile interactions with biological targets, while the difluoromethyl group enhances metabolic stability and bioavailability.

Recent synthetic methodologies have improved the efficiency of producing 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid, with several papers published in 2023 detailing optimized routes that yield higher purity and scalability. These advances are critical for its potential application in large-scale pharmaceutical production. Additionally, computational studies have provided insights into its binding modes with various biological targets, further elucidating its mechanism of action.

In preclinical studies, derivatives of this compound have demonstrated efficacy in models of autoimmune diseases and certain cancers. The ability to modify its core structure while retaining biological activity has made it a valuable scaffold for medicinal chemistry efforts. Researchers are particularly excited about its potential in targeted therapies, where its specificity could reduce off-target effects compared to existing treatments.

The safety profile of 5-Amino-4-(aminomethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid is also under investigation, with preliminary data suggesting a favorable toxicity profile in animal models. This is an important consideration for its progression into clinical trials. Current research is focused on understanding its pharmacokinetics and pharmacodynamics to optimize dosing regimens for therapeutic use.

Looking ahead, the compound's versatility positions it as a promising candidate for further development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. Future studies will likely explore its applications in combination therapies and its potential to address unmet medical needs in various disease areas.